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2-Bromobutanenitrile side reactions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromobutanenitrile

CAS No.: 41929-78-6

Cat. No.: S1921756

Essential Properties & Handling

The table below summarizes the key quantitative data for 2-Bromobutanenitrile for easy reference. [1] [2]

Property Value

CAS Number 41929-78-6
Molecular Formula CaHeBrN

Formula Weight 148.00 g/mol
Boiling Point 69 - 73 °C at 10 Torr
Density 1.4766 g/cm3
SMILES CCC(C#N)Br

Health & Safety Information

2-Bromobutanenitrile is a hazardous chemical. The following table details its Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals information. [1]

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s1921756?utm_src=pdf-body
https://www.smolecule.com/products/s1921756?utm_src=pdf-interest
https://www.smolecule.com/products/s1921756?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB12498622.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB12498622_EN.htm
https://www.smolecule.com/products/s1921756?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB12498622.htm
https://www.smolecule.com/products/s1921756?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Hazard Category Hazard Statement(s)

Acute Toxicity (Oral) H301: Toxic if swallowed

Skin Corrosionl/irritation H314: Causes severe skin burns and eye damage
Skin Irritation H315: Causes skin irritation

Serious Eye Damagel/lrritation H319: Causes serious eye irritation

Respiratory Tract Irritation H335: May cause respiratory irritation

Troubleshooting Common Scenarios

Here are answers to anticipated questions based on the compound's properties and general laboratory

practice.

Q: What are the critical first aid measures for exposure to 2-Bromobutanenitrile? A: Immediate and

specific action is required. [1]

e IF SWALLOWED: Do NOT induce vomiting. Immediately call a poison center or doctor/physician.
Rinse the mouth. [1]

¢ IF ON SKIN: Remove contaminated clothing immediately. Wash skin thoroughly with plenty of soap
and water. [1]

¢ IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing. [1]

e |F INHALED: Remove victim to fresh air and keep them at rest in a comfortable breathing position. [1]

Q: What personal protective equipment (PPE) should be used when handling this compound? A:

Based on its GHS hazard statements, the following PPE is essential. [1]

¢ EyelFace Protection: Wear protective eyewear (goggles) and face protection.

e Skin Protection: Wear protective gloves and clothing.

¢ Respiratory Protection: Do not breathe its dust, fumes, or vapors. Use in a well-ventilated area or
with appropriate engineering controls (fume hood).

¢ General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and skin
thoroughly after handling. [1]
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Q: The synthesis of my target molecule using 2-Bromobutanenitrile is giving low yields due to side
reactions. What could be the issue? A: While specific side reactions for this compound are not documented
in the search results, the structure of 2-Bromobutanenitrile provides clues. It contains both a reactive

secondary alkyl bromide and a nitrile group.

e Potential Side Reactions: The bromide is a good leaving group, making the compound susceptible
to elimination reactions (to form a nitrile-containing alkene) competing with the desired substitution.
The nitrile group can also be hydrolyzed to a carboxylic acid under acidic or basic conditions.

e Troubleshooting Steps:

o Control Reaction Conditions: Carefully monitor the temperature, as high temperatures can
favor elimination. Precisely control the pH to avoid unintended hydrolysis of the nitrile group.

o Analyze Reaction Mixture: Use TLC, GC-MS, or LC-MS to identify and characterize side
products, which will help you pinpoint whether elimination, hydrolysis, or another reaction is
occurring.

o Purify the Starting Material: The compound may degrade over time. Check its purity by NMR
before use. One synthesis example suggests that 2-Bromobutanenitrile might be synthesized
alongside its chloro-analogue, so ensuring your starting material is pure is crucial. [3]

Q: How should 2-Bromobutanenitrile be stored and disposed of? A:

e Storage: Store locked up and in a cool, dry, well-ventilated place. [1]
* Disposal: Dispose of contents and container according to local, regional, national, and international
regulations. [1]

Experimental Workflow for Handling

The following diagram outlines the logical workflow for handling 2-Bromobutanenitrile and

troubleshooting common issues, based on the information above.
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Handling and Troubleshooting Workflow
Start: Plan Experiment
with 2-Bromobutanenitrile
\ s

Don Required PPE:
Goggles, Gloves, Lab Coat

Work in a Fume Hood
or Well-Ventilated Area

Check Purity of
Starting Material

Monitor Reaction
Closely (TLC, Temp, pH)

:

Issue Observed?
(Low Yield, Side Products)

Analyze Reaction Mixture
(GC-MS, LC-MS, NMR)
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Identify Side Product No
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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